Cas no 2229411-51-0 (3-(2-methyl-3,5-dinitrophenyl)azetidine)

• Product Name: 3-(2-methyl-3,5-dinitrophenyl)azetidine
• CAS No: 2229411-51-0
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 6176419
• PubChem ID: 165862210
• Update Time: 2025-05-19

3-(2-methyl-3,5-dinitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-3,5-dinitrophenyl)azetidine
• 2229411-51-0
• EN300-1796964

• Inchi： 1S/C10H11N3O4/c1-6-9(7-4-11-5-7)2-8(12(14)15)3-10(6)13(16)17/h2-3,7,11H,4-5H2,1H3
• InChI Key： XETTYARTLSEFMO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(=C1C)C1CNC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-(2-methyl-3,5-dinitrophenyl)azetidine

Introduction to 3-(2-methyl-3,5-dinitrophenyl)azetidine (CAS No: 2229411-51-0)

3-(2-methyl-3,5-dinitrophenyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No) 2229411-51-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of substituents such as a 2-methyl group and 3,5-dinitrophenyl moiety imparts unique chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The 3,5-dinitrophenyl group is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and electronic properties of the molecule. This feature has been exploited in various chemical transformations and interactions, making it a valuable scaffold for drug design. In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, including derivatives like 3-(2-methyl-3,5-dinitrophenyl)azetidine, particularly for their ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases.

One of the most compelling aspects of 3-(2-methyl-3,5-dinitrophenyl)azetidine is its structural versatility. The azetidine ring provides a rigid framework that can be modified to enhance binding affinity to biological targets. Researchers have been investigating how the substitution pattern affects the compound's interactions with enzymes and receptors. For instance, studies have shown that nitroaromatic compounds can act as inhibitors or activators of various enzymes involved in metabolic pathways. The 2-methyl group in this compound may play a role in stabilizing the molecule's conformation, thereby influencing its bioactivity.

In the context of drug discovery, 3-(2-methyl-3,5-dinitrophenyl)azetidine has been explored as a lead compound for developing novel therapeutic agents. Its unique structural features make it a promising candidate for further optimization through medicinal chemistry approaches. Techniques such as structure-activity relationship (SAR) studies have been employed to understand how modifications to the molecule can enhance its pharmacological properties. These studies often involve synthesizing analogs with varying substituents and evaluating their biological activity.

Recent advancements in computational chemistry have also contributed to the study of 3-(2-methyl-3,5-dinitrophenyl)azetidine. Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at the atomic level. This approach has been particularly useful in identifying potential binding sites and understanding mechanisms of action. For example, computational studies have suggested that this compound may interact with enzymes involved in DNA repair or cell signaling pathways, which are relevant to various diseases.

The synthesis of 3-(2-methyl-3,5-dinitrophenyl)azetidine is another area of active research. Chemists have developed multiple synthetic routes to access this compound efficiently while maintaining high purity. One common approach involves nucleophilic substitution reactions on an appropriately substituted azetidine precursor. The introduction of the 2-methyl group and 3,5-dinitrophenyl moiety requires careful control of reaction conditions to ensure regioselectivity and minimize side products. Advances in synthetic methodologies have enabled researchers to produce this compound on scales suitable for both laboratory studies and preliminary clinical trials.

From a biological perspective, 3-(2-methyl-3,5-dinitrophenyl)azetidine has shown promise in preclinical models as a potential therapeutic agent. Initial studies have indicated that it may exhibit inhibitory effects on certain enzymes or receptors associated with diseases such as cancer and inflammation-related disorders. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical studies often involve in vitro assays to evaluate cytotoxicity and enzyme inhibition followed by animal models to assess efficacy and toxicity.

The integration of traditional wet chemistry with modern high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-(2-methyl-3,5-dinitrophenyl)azetidine. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, providing valuable data on their potential therapeutic utility. This approach has led to the identification of several hit compounds that can be further optimized into lead candidates for drug development.

In conclusion,3-(2-methyl-3,5-dinitrophenyl)azetidine (CAS No: 2229411-51-0) represents an intriguing molecule with significant potential in medicinal chemistry and pharmacology. Its unique structural features make it a valuable scaffold for drug design, while recent advancements in synthetic and computational methods have enhanced our ability to study its properties and applications. As research continues to uncover new therapeutic targets and treatment strategies,this compound remains an important area of investigation for scientists seeking innovative solutions in healthcare.